Cas no 54951-47-2 (1-Penten-3-one,1-(4-chlorophenyl)-, (1E)-)

• Product Name: 1-Penten-3-one,1-(4-chlorophenyl)-, (1E)-
• CAS No: 54951-47-2
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 381075
• PubChem ID: 5374012
• Update Time: 2025-04-19

1-Penten-3-one,1-(4-chlorophenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one,1-(4-chlorophenyl)-, (1E)-
• 1-(4-chlorophenyl)pent-1-en-3-one
• (1E)-1-(4-Chlorophenyl)-1-penten-3-one #
• NSC152773
• 54951-47-2
• UJJNGTBRZSXFRI-VMPITWQZSA-N
• NSC-152773
• 1-Penten-3-one, 1-(4-chlorophenyl)-

• Inchi： 1S/C11H11ClO/c1-2-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3/b8-5+
• InChI Key： UJJNGTBRZSXFRI-VMPITWQZSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C(CC)=O

Computed Properties

• Exact Mass: 194.05000
• Monoisotopic Mass: 194.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.128
• Boiling Point: 316°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.566
• PSA: 17.07000
• LogP: 3.33230